Cas no 1807210-44-1 (3-Bromo-6-fluoro-2-(trifluoromethylthio)phenol)

• Product Name: 3-Bromo-6-fluoro-2-(trifluoromethylthio)phenol
• CAS No: 1807210-44-1
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4974121
• Update Time: 2023-08-24

3-Bromo-6-fluoro-2-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-3-1-2-4(9)5(13)6(3)14-7(10,11)12/h1-2,13H
• InChI Key： UFUIDZFVFULVCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1SC(F)(F)F)O)F

Computed Properties

• Exact Mass: 289.90241 g/mol
• Monoisotopic Mass: 289.90241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5
• Molecular Weight: 291.06